1,4-Dimethyl-1,4-diazepan-6-amine

• IUPAC Name: 1,4-dimethyl-1,4-diazepan-6-amine
• InChI: InChI=1S/C7H17N3/c1-9-3-4-10(2)6-7(8)5-9/h7H,3-6,8H2,1-2H3
• InChI Key: RWICYHQFRMCCEX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC(C1)N)C
• Molecular Formula: C7H17N3
• Molecular Weight: 143.23 g/mol
• CAS RN: 129295-47-2

Description

Synthesis Analysis

1,4-Diazepines, including 1,4-Dimethyl-1,4-diazepan-6-amine, are two nitrogen-containing seven-membered heterocyclic compounds associated with a wide range of biological activities. Scientists have been actively involved in the synthesis, reactions, and biological evaluation of 1,4-diazepines for several decades. The primary purpose of this research is to discuss the synthetic schemes and reactivity of 1,4-diazepines.

Molecular Structure Analysis

1,4-Dimethyl-1,4-diazepan-6-amine has a molecular formula of C7H17N3. It is a member of the 1,4-diazepines, which are two nitrogen-containing seven-membered heterocyclic compounds.

Chemical Reactions Analysis

1,4-Diazepines, including 1,4-Dimethyl-1,4-diazepan-6-amine, have been the subject of extensive research due to their significant biological activities. This research includes the exploration of synthetic routes, chemical reactions, and biological attributes of 1,4-diazepine derivatives.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Docking Studies : 1,4-Diazepine derivatives, including 1,4-dimethyl-1,4-diazepan-6-amine, have shown a wide range of therapeutic applications. They are known for their antimicrobial, anti-HIV, and anticancer activities. Their crystal structures, as analyzed through X-ray crystallographic methods, reveal conformational insights. The docking studies suggest potential drug molecule applications due to their ability to inhibit at the active sites of target proteins (Velusamy et al., 2015).

Catalysis and Coordination Chemistry

• Catalytic Applications in Organic Chemistry : Studies demonstrate the use of 1,4-Dimethyl-1,4-diazepan-6-amine derivatives in catalytic processes. For instance, certain complexes formed with this compound have been used as catalysts for the Z-selective linear dimerization of phenylacetylenes (Ge et al., 2009).

Medical Imaging and Diagnostics

• Medical Imaging : A study reports the development of a 1,4-diazepan-6-amine-based ligand for medical imaging. This ligand, upon binding with radioactive isotopes, shows potential as a tracer for positron emission tomography (PET) imaging, particularly for liver imaging (Greiser et al., 2018).